Cas no 922133-94-6 (4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

4-Fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is a sulfonamide derivative featuring a fluorinated aromatic ring and a tetrahydroquinolinone moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of both fluoro and methyl substituents enhances its electronic and steric properties, which may influence binding affinity and metabolic stability. The tetrahydroquinolinone scaffold contributes to its structural diversity, making it valuable for medicinal chemistry research. Its well-defined structure and purity ensure reproducibility in synthetic applications. This compound is suited for use in drug discovery and mechanistic studies requiring precise molecular interactions.
4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide structure
922133-94-6 structure
Product Name:4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
CAS No:922133-94-6
MF:C16H15FN2O3S
MW:334.365306138992
CID:6450954
Update Time:2025-08-03

4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
    • 4-fluoro-3-methyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
    • Inchi: 1S/C16H15FN2O3S/c1-10-8-13(4-5-14(10)17)23(21,22)19-12-3-6-15-11(9-12)2-7-16(20)18-15/h3-6,8-9,19H,2,7H2,1H3,(H,18,20)
    • InChI Key: NTRNWJFPJZMXMP-UHFFFAOYSA-N
    • SMILES: C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=CC=C(F)C(C)=C1

4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Pricemore >>

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Additional information on 4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922133-94-6)

The compound 4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922133-94-6) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorinated benzene ring and a tetrahydroquinoline moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymes or receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The 4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing drug-like characteristics. Its CAS No. 922133-94-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern research.

One of the key trends in pharmaceutical research is the exploration of fluorinated compounds, as the introduction of fluorine atoms often enhances metabolic stability and bioavailability. The fluoro-methyl group in this compound contributes to its potential as a lead molecule for developing novel therapeutics. Additionally, the tetrahydroquinoline scaffold is known for its bioactivity, further elevating the compound's profile in drug design.

The synthesis and characterization of 4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. Researchers often employ NMR, HPLC, and mass spectrometry to confirm its purity and structure. These methods ensure the compound meets the stringent requirements for preclinical studies.

From an SEO perspective, terms like "sulfonamide derivatives," "fluorinated drug candidates," and "tetrahydroquinoline applications" are highly searched, aligning with the compound's features. Addressing these topics enhances the article's visibility while providing valuable insights for scientists and industry professionals. The compound's CAS No. 922133-94-6 is also a critical identifier for precise literature and patent searches.

In conclusion, 4-fluoro-3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide represents a promising candidate for further investigation in drug development. Its structural attributes and potential bioactivity make it a focal point for researchers aiming to address unmet medical needs. As the pharmaceutical industry continues to innovate, compounds like this will play a pivotal role in shaping future therapies.

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